Cas no 940860-26-4 (1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone)

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone structure
940860-26-4 structure
Product Name:1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone
CAS No:940860-26-4
Molecular Formula:C13H14N3O3F3
Molecular Weight:317.26376
CID:69606
PubChem ID:17462413

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Properties

Names and Identifiers

    • 1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone
    • 1-[4-[4-Nitro-3-(trifluoromethyl)phenyl]-1-piperazinyl]ethanone
    • AKOS034154707
    • 1-[4-[4-nitro-3-(trifluoromethyl)phenyl]piperazin-1-yl]ethanone
    • 940860-26-4
    • Z31212590
    • 1-(4-(4-nitro-3-(trifluoromethyl)phenyl)-1-piperazinyl)ethanone
    • SJCCKUWOXABENF-UHFFFAOYSA-N
    • InChIKey: ZWLPQXACQVAGHF-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H14F3N3O3/c1-9(20)17-4-6-18(7-5-17)12-3-2-10(19(21)22)8-11(12)13(14,15)16/h2-3,8H,4-7H2,1H3
    • SMILES: [N+](C1C=CC(N2CCN(C(=O)C)CC2)=C(C(F)(F)F)C=1)([O-])=O

Computed Properties

  • Exact Mass: 317.09900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 317.09872580g/mol
  • Heavy Atom Count: 22
  • Complexity: 431
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • LogP: 2.80820
  • PSA: 69.37000
  • Refractive Index: 1.529
  • Boiling Point: 486.9°C at 760 mmHg
  • Flash Point: 248.3°C
  • Density: 1.383

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Security Information

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Related Literature

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